Cas no 5335-95-5 (8-Quinolinol,7-[phenyl(phenylamino)methyl]-)

• Product Name: 8-Quinolinol,7-[phenyl(phenylamino)methyl]-
• CAS No: 5335-95-5
• MF: C₂₂H₁₈N₂O
• MW: 326.391125202179
• CID: 380803
• PubChem ID: 219561
• Update Time: 2025-04-19

8-Quinolinol,7-[phenyl(phenylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol,7-[phenyl(phenylamino)methyl]-
• 7-[anilino(phenyl)methyl]quinolin-8-ol
• 7-(anilino-phenyl-methyl)-quinolin-8-ol
• 7-[phenyl(phenylamino)methyl]quinolin-8-ol
• 7-Anilinobenzyl-8-chinolinol
• AC1Q79MU
• CBDivE_010816
• CTK4J7740
• NSC1008
• Oprea1_672413
• Oprea1_718437
• ST053483
• 7-(Phenyl(phenylamino)methyl)quinolin-8-ol
• SCHEMBL11955293
• 5335-95-5
• BDBM50500107
• DTXSID30277167
• 7-(.ALPHA.-ANILINOBENZYL)-8-QUINOLINOL
• AKOS002346567
• NSC-1008
• CHEMBL3741464
• STK964742

• Inchi： 1S/C22H18N2O/c25-22-19(14-13-17-10-7-15-23-21(17)22)20(16-8-3-1-4-9-16)24-18-11-5-2-6-12-18/h1-15,20,24-25H
• InChI Key： OTNAVATYWOEDMK-UHFFFAOYSA-N
• SMILES： OC1C2C(=CC=CN=2)C=CC=1C(C1C=CC=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 326.14204
• Monoisotopic Mass: 326.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.259
• Boiling Point: 529.9°C at 760 mmHg
• Flash Point: 274.3°C
• Refractive Index: 1.721
• PSA: 45.15
• LogP: 5.21490